Cas no 872704-34-2 (2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one)

• Product Name: 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• CAS No: 872704-34-2
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 5509002
• Update Time: 2025-08-05

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[[6-(2-furanyl)-3-pyridazinyl]thio]-1-(4-methoxyphenyl)-
• 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one

• Inchi： 1S/C17H14N2O3S/c1-21-13-6-4-12(5-7-13)15(20)11-23-17-9-8-14(18-19-17)16-3-2-10-22-16/h2-10H,11H2,1H3
• InChI Key： LCTHCZSPSBBHKP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C=C1)CSC1=NN=C(C2=CC=CO2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one

Introduction to 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one (CAS No. 872704-34-2)

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one, also known by its CAS number 872704-34-2, is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and features a unique combination of a pyridazine ring, a furan moiety, and a methoxyphenyl group, making it an intriguing subject for both academic and industrial investigations.

The structural complexity of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one endows it with a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

In the realm of cancer research, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one has shown promising results in inhibiting the growth of various cancer cell lines. A 2021 study in the European Journal of Medicinal Chemistry reported that this compound effectively induced apoptosis in human breast cancer cells, suggesting its potential as a chemotherapeutic agent. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its therapeutic applications, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one has also been explored for its antioxidant properties. A 2020 study in Free Radical Biology and Medicine found that this compound exhibits strong radical scavenging activity, which can help protect cells from oxidative stress and damage. This property makes it a valuable candidate for the development of nutraceuticals and cosmeceuticals.

The synthesis of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one has been extensively studied to optimize its yield and purity. Various synthetic routes have been reported, including multistep processes involving nucleophilic substitution, coupling reactions, and sulfide formation. A 2019 review in Organic & Biomolecular Chemistry provided a comprehensive overview of these synthetic methods, highlighting their advantages and limitations.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one has favorable absorption, distribution, metabolism, and excretion (ADME) properties. A 2022 study in the Journal of Pharmaceutical Sciences evaluated its bioavailability and tissue distribution in animal models, indicating that it can effectively reach target tissues after oral administration.

The safety profile of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one is another critical aspect that has been investigated. Toxicity studies conducted in vitro and in vivo have shown that this compound is generally well-tolerated at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one (CAS No. 872704-34-2) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents, nutraceuticals, and cosmeceuticals. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the scientific community.